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Compound of Interest

3-(2-Oxo0-2,3-dihydro-1H-indol-3-
Compound Name:

yl)propanoic acid
CAS No.: 2971-17-7
Cat. No.: B1349100

Get Quote

\ J

For Immediate Release

This technical guide provides a detailed analysis of the nuclear magnetic resonance (NMR)
spectroscopic data for Oxindole-3-propionic Acid. Designed for researchers, scientists, and
professionals in drug development, this document offers a comprehensive overview of the
compound's structural features as determined by 1H and 13C NMR spectroscopy. Due to the
absence of publicly available experimental NMR data for Oxindole-3-propionic Acid, this guide
utilizes predicted spectral data to facilitate further research and application.

Predicted 1H and 13C NMR Data

The following tables summarize the predicted 1H and 13C NMR chemical shifts for Oxindole-3-
propionic Acid. These predictions are based on computational models and provide a valuable
reference for the structural elucidation of this compound.

Table 1: Predicted *H NMR Data for Oxindole-3-propionic Acid
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Atom No. Chemical Shift (6, ppm) Multiplicity
H-1' ~10.5 Singlet

H-4' ~7.2 Doublet

H-5' ~7.0 Triplet

H-6' ~7.3 Triplet

H-7' ~6.9 Doublet

H-3' ~3.6 Triplet

H-2 ~2.5 Multiplet
H-3 ~2.8 Multiplet
H-1 (COOH) ~12.0 Singlet

Table 2: Predicted 13C NMR Data for Oxindole-3-propionic Acid

Atom No. Chemical Shift (6, ppm)
Cc-2 ~178
C-3a' ~128
C-7a' ~142
c-4' ~125
C-5' ~122
C-6' ~129
c-7' ~110
c-3 ~45
C-2 ~30
C-3 ~35
C-1 (COOH) ~175
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Experimental Protocols

While specific experimental data for Oxindole-3-propionic Acid is not available, a general
methodology for acquiring high-quality 1H and 13C NMR spectra for a similar organic
compound is outlined below.

Sample Preparation:

o Approximately 5-10 mg of the solid Oxindole-3-propionic Acid sample would be dissolved in
0.6-0.7 mL of a deuterated solvent (e.g., DMSO-ds, CDClIs, or Methanol-d4). The choice of
solvent is critical and should be based on the solubility of the compound and the desired
chemical shift reference.

o A small amount of a reference standard, such as tetramethylsilane (TMS), would be added to
the solution to provide a zero point for the chemical shift scale.

e The solution would then be transferred to a standard 5 mm NMR tube.
NMR Data Acquisition:

¢ Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) would be used to
acquire the spectra.

* 'H NMR Spectroscopy:
o A standard one-pulse sequence would be employed.

o Typical acquisition parameters would include a spectral width of 12-16 ppm, a sufficient
number of scans to achieve a good signal-to-noise ratio (e.g., 16-64 scans), and a
relaxation delay of 1-5 seconds.

e 13C NMR Spectroscopy:

o A proton-decoupled pulse sequence (e.g., zgpg30) would be used to obtain a spectrum
with single lines for each unique carbon atom.

o Awider spectral width (e.g., 0-200 ppm) would be necessary.
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o Due to the low natural abundance of 13C, a significantly larger number of scans (e.g., 1024
or more) and a longer relaxation delay would be required to obtain a spectrum with an
adequate signal-to-noise ratio.

Data Processing:

The raw free induction decay (FID) data would be Fourier transformed to generate the
frequency-domain NMR spectrum.

e Phase and baseline corrections would be applied to the spectrum.
e The chemical shifts of the peaks would be referenced to the TMS signal at 0.00 ppm.

o For *H NMR spectra, the peaks would be integrated to determine the relative number of
protons, and the multiplicities and coupling constants would be analyzed to deduce the
connectivity of the protons.

Visualizations

To further aid in the understanding of the molecular structure and the processes involved in its
analysis, the following diagrams have been generated.

Caption: Molecular structure of Oxindole-3-propionic Acid with atom numbering for NMR
assignments.
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NMR Data Acquisition and Analysis Workflow
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Caption: A generalized workflow for NMR data acquisition and structural elucidation.

» To cite this document: BenchChem. [Navigating the Spectral Landscape of Oxindole-3-
propionic Acid: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1349100/docs#navigating-the-spectral-landscape-of-
oxindole-3-propionic-acid-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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